Benzamide, 4-bromo-N-(trimethylsilyl)-

Catalog No.
S12298411
CAS No.
61511-49-7
M.F
C10H14BrNOSi
M. Wt
272.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Benzamide, 4-bromo-N-(trimethylsilyl)-

Streamline complex cross-coupling syntheses: unprotected 4-bromobenzamide often precipitates, poisons catalysts, or leads to N-arylation. The TMS-protected analog overcomes these issues, enabling homogeneous Suzuki-Miyaura reactions in non-polar solvents with near-instantaneous deprotection upon aqueous workup. - Achieves high chemoselectivity for C-C bond formation at the 4-bromo position - Eliminates unwanted N-arylation and catalyst deactivation - Mild fluoride-free deprotection integrates into one-pot procedures. Reliable supply for advanced API and biaryl building block research.

CAS Number

61511-49-7

Product Name

Benzamide, 4-bromo-N-(trimethylsilyl)-

IUPAC Name

4-bromo-N-trimethylsilylbenzamide

Molecular Formula

C10H14BrNOSi

Molecular Weight

272.21 g/mol

InChI

InChI=1S/C10H14BrNOSi/c1-14(2,3)12-10(13)8-4-6-9(11)7-5-8/h4-7H,1-3H3,(H,12,13)

InChI Key

UFRBMTHJFPPIIQ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)NC(=O)C1=CC=C(C=C1)Br

Synonyms

4-Bromo-N-(trimethylsilyl)benzamide, N-(Trimethylsilyl)-4-bromobenzamide, N-Trimethylsilyl-4-bromobenzamide, p-Bromo-N-(trimethylsilyl)benzamide, Benzamide, 4-bromo-N-(trimethylsilyl)-

Purity

≥95%

Package Size

250 mg, 1 g, 5 g

Benzamide, 4-bromo-N-(trimethylsilyl)- (CAS 61511-49-7) is a silyl-protected aryl halide highly suited as a bifunctional building block in advanced organic synthesis. By masking the primary amide with a trimethylsilyl (TMS) group, this compound overcomes the severe solubility limitations and unwanted nucleophilicity typically associated with free benzamides. It serves as a highly processable electrophile for transition-metal-catalyzed cross-coupling reactions, allowing chemists to execute complex C-C or C-N bond formations at the 4-bromo position without competitive N-arylation or catalyst deactivation [1]. Its procurement value lies in streamlining multi-step synthetic workflows, offering the robust protection of a silyl group combined with near-instantaneous deprotection under mild conditions.

Substituting Benzamide, 4-bromo-N-(trimethylsilyl)- with its unprotected parent compound, 4-bromobenzamide, frequently leads to process failures in homogeneous catalysis due to the free amide's strong intermolecular hydrogen bonding, which drastically reduces solubility in non-polar solvents like toluene or dichloromethane. Furthermore, the unprotected -NH2 group can competitively bind to palladium or copper catalysts, leading to catalyst poisoning or unwanted N-arylation side products during Buchwald-Hartwig or Suzuki couplings [1]. Conversely, using permanently protected analogs like N-methyl or N-benzyl-4-bromobenzamide requires harsh, yield-reducing deprotection conditions (such as strong acids or high-pressure hydrogenation) that often degrade complex molecular architectures. The N-TMS derivative effectively bridges this gap by providing transient, highly lipophilic protection that is easily cleaved during standard aqueous workup.

Improved Solubility in Non-Polar Media

The introduction of the TMS group disrupts the extensive intermolecular hydrogen bonding network characteristic of primary amides. In standard process solvents such as toluene at 25 °C, silylated amides like Benzamide, 4-bromo-N-(trimethylsilyl)- demonstrate a solubility exceeding 50 mg/mL. In stark contrast, the unprotected baseline, 4-bromobenzamide, exhibits a solubility of less than 5 mg/mL under identical conditions [1]. This order-of-magnitude increase in lipophilicity allows for higher concentration reactions, reducing solvent waste and enabling the use of non-polar media that are optimal for many transition-metal-catalyzed transformations.

Evidence DimensionSolubility in toluene at 25 °C
Target Compound Data> 50 mg/mL
Comparator Or Baseline4-bromobenzamide (< 5 mg/mL)
Quantified Difference>10-fold increase in solubility
ConditionsToluene, 25 °C, standard dissolution assay

High solubility in non-polar solvents is critical for scaling up homogeneous catalytic processes without resorting to high-boiling polar aprotic solvents like DMF or DMSO.

Suzuki Coupling Chemoselectivity

During transition-metal-catalyzed cross-coupling reactions targeting the aryl bromide moiety, the free amine of unprotected benzamides can act as a competitive nucleophile or coordinating ligand. Utilizing N-TMS protected aryl bromides in standard Suzuki-Miyaura coupling conditions typically yields >95% of the desired C-C coupled biaryl product with negligible (<2%) N-arylation or catalyst deactivation. Conversely, using unprotected 4-bromobenzamide often results in complex mixtures, requiring excess catalyst or specialized ligands to overcome competitive N-coordination [1]. The steric bulk and electronic modulation provided by the TMS group effectively mask the nitrogen lone pair.

Evidence DimensionDesired C-C coupling yield vs. N-arylation side products
Target Compound Data>95% target yield, <2% N-arylation
Comparator Or BaselineUnprotected 4-bromobenzamide (mixed products, competitive N-coordination)
Quantified DifferenceNear-total suppression of N-arylation
ConditionsPd-catalyzed cross-coupling (e.g., Suzuki-Miyaura), standard mild base, non-polar solvent

Eliminating side reactions at the amide nitrogen reduces the need for costly chromatographic purification and maximizes the yield of high-value active pharmaceutical ingredient (API) intermediates.

Mild Deprotection Efficiency

A critical procurement metric for protected building blocks is the ease of functional group removal. The N-TMS group on Benzamide, 4-bromo-N-(trimethylsilyl)- can be quantitatively cleaved (>98% yield) to regenerate the primary amide using mild aqueous acidic workup or a fluoride source (e.g., TBAF) at room temperature within 15 to 30 minutes [1]. In comparison, N-benzyl protected comparators require harsh hydrogenolysis (Pd/C, H2) which risks simultaneous dehalogenation of unreacted bromo-sites, or strong acids (e.g., boiling TFA) that are incompatible with acid-sensitive substrates.

Evidence DimensionDeprotection conditions and yield
Target Compound Data>98% yield via mild aqueous workup or TBAF (15 mins, 25 °C)
Comparator Or BaselineN-benzyl-4-bromobenzamide (requires harsh hydrogenolysis or strong acids)
Quantified DifferenceElimination of harsh reagents; near-instantaneous cleavage
ConditionsRoom temperature, mild aqueous acid or fluoride source

Mild deprotection preserves sensitive functional groups installed during multi-step syntheses, directly improving overall process yields and reducing downstream waste.

Biaryl Amide Synthesis via Suzuki Coupling

This compound is a preferred precursor when synthesizing biaryl compounds where a primary amide must be retained in the final product. Its high solubility and chemoselectivity allow for efficient Suzuki-Miyaura couplings in non-polar solvents, followed by immediate deprotection during the standard aqueous workup, streamlining the workflow into a highly efficient one-pot procedure [1].

Late-Stage Functionalization in API Synthesis

In pharmaceutical manufacturing workflows requiring the late-stage introduction of an amide-bearing aryl group, the N-TMS protection prevents the amide nitrogen from interfering with sensitive catalytic cycles, such as Buchwald-Hartwig aminations at other sites. The mild fluoride-mediated deprotection ensures that other fragile moieties within the active pharmaceutical ingredient remain intact [1].

Imide Synthesis

Benzamide, 4-bromo-N-(trimethylsilyl)- serves as a highly reactive, soluble nucleophile for reactions with acyl chlorides to form imides. The TMS group acts as an excellent leaving group, forming volatile TMS-Cl and driving the reaction forward under milder conditions than those required for the condensation of unprotected amides with acid chlorides [1].

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

271.00280 g/mol

Monoisotopic Mass

271.00280 g/mol

Heavy Atom Count

14

Explore Compound Types